Cas no 1481220-65-8 (4-Amino-6-(2-ethoxyphenyl)pyridazin-3-ol)

• Product Name: 4-Amino-6-(2-ethoxyphenyl)pyridazin-3-ol
• CAS No: 1481220-65-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 4775774
• Update Time: 2025-11-01

4-Amino-6-(2-ethoxyphenyl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-(2-ethoxyphenyl)pyridazin-3-ol
• 5-amino-3-(2-ethoxyphenyl)-1H-pyridazin-6-one
• 4-Amino-6-(2-ethoxyphenyl)pyridazin-3-ol

• Inchi： 1S/C12H13N3O2/c1-2-17-11-6-4-3-5-8(11)10-7-9(13)12(16)15-14-10/h3-7H,2H2,1H3,(H2,13,14)(H,15,16)
• InChI Key： SDRDTLKIQFSTNK-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C1C=C(C(NN=1)=O)N

Computed Properties

• Exact Mass: 231.100776666 g/mol
• Monoisotopic Mass: 231.100776666 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 231.25
• XLogP3: 1.1
• Topological Polar Surface Area: 76.7

Additional information on 4-Amino-6-(2-ethoxyphenyl)pyridazin-3-ol

Introduction to 4-Amino-6-(2-ethoxyphenyl)pyridazin-3-ol (CAS No. 1481220-65-8)

4-Amino-6-(2-ethoxyphenyl)pyridazin-3-ol, identified by its Chemical Abstracts Service (CAS) number 1481220-65-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic molecule belongs to the pyridazine family, characterized by a six-membered ring containing two nitrogen atoms. The presence of an amino group at the 4-position and an ethoxy-substituted phenyl ring at the 6-position imparts unique electronic and steric properties, making it a valuable scaffold for medicinal chemistry investigations.

The compound’s structure, featuring a pyridazine core, is reminiscent of many biologically active molecules. Pyridazines have been widely explored due to their versatility in drug design, often serving as key pharmacophores in small-molecule drugs targeting various therapeutic pathways. The specific substitution pattern in 4-amino-6-(2-ethoxyphenyl)pyridazin-3-ol suggests potential interactions with biological targets, particularly enzymes and receptors involved in metabolic and inflammatory processes.

In recent years, there has been growing interest in developing novel derivatives of pyridazine-based compounds for their pharmacological potential. Research has demonstrated that modifications at the 3-position of the pyridazine ring can significantly influence binding affinity and metabolic stability. The hydroxyl group in 4-amino-6-(2-ethoxyphenyl)pyridazin-3-ol may serve as a hydrogen bond acceptor or participate in hydrophilic interactions with biological targets, enhancing drug-receptor binding.

The ethoxyphenyl moiety at the 6-position introduces a lipophilic aromatic group that can modulate pharmacokinetic properties such as solubility and membrane permeability. This substitution pattern is particularly relevant in the context of central nervous system (CNS) drug discovery, where optimal balance between lipophilicity and polarizability is crucial for blood-brain barrier penetration. Studies have shown that such structural features are often associated with compounds exhibiting neuroprotective or anti-inflammatory effects.

Recent advancements in computational chemistry have enabled more efficient screening of candidate molecules like 4-amino-6-(2-ethoxyphenyl)pyridazin-3-ol for biological activity. Molecular docking simulations and virtual screening have identified this compound as a promising lead for further optimization. Its scaffold can be modified to enhance potency, selectivity, and pharmacokinetic profiles, making it a valuable starting point for drug discovery campaigns targeting neurological disorders, autoimmune diseases, and cancer.

The synthesis of 4-amino-6-(2-ethoxyphenyl)pyridazin-3-ol involves multi-step organic transformations, including condensation reactions to form the pyridazine ring and subsequent functionalization to introduce the amino and ethoxyphenyl groups. Advances in synthetic methodologies have improved yields and purity, facilitating its use in downstream applications such as high-throughput screening (HTS) and structure-based drug design.

In clinical research settings, derivatives of this compound have shown promise in preclinical models as inhibitors of key enzymes implicated in disease pathogenesis. For instance, modifications aimed at enhancing the interaction with Janus kinases (JAKs) could lead to novel therapeutic agents for inflammatory conditions like rheumatoid arthritis. Similarly, tuning the electronic properties of the pyridazine core may enable development of selective tyrosine kinase inhibitors for oncology applications.

The role of 4-amino-6-(2-ethoxyphenyl)pyridazin-3-ol as a building block extends beyond classical pharmaceutical applications. Its unique structural features make it suitable for use in agrochemicals and specialty chemicals, where similar heterocyclic scaffolds are employed to develop pesticides and herbicides with improved environmental profiles. The versatility of this compound underscores its importance as a versatile intermediate in synthetic chemistry.

Future research directions may explore derivatization strategies to expand the chemical space around this scaffold. Techniques such as halogenation, alkylation, or introduction of heteroatoms could yield novel analogs with enhanced biological activity or altered physicochemical properties. Additionally, green chemistry approaches may be applied to optimize synthetic routes for sustainability purposes.

The growing body of literature on pyridazine derivatives highlights their significance as pharmacologically relevant molecules. As computational tools become more sophisticated and high-throughput screening technologies advance, compounds like 4-amino-6-(2-ethoxyphenyl)pyridazin-3-ol are likely to play an increasingly important role in drug discovery pipelines across multiple therapeutic areas.